Cas no 2137066-31-8 (Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl-)
Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl-
-
- Inchi: 1S/C10H18BrNO/c1-7(2)3-10(13)12-6-8-4-9(11)5-8/h7-9H,3-6H2,1-2H3,(H,12,13)/t8-,9+
- InChI Key: IISLDBVKQVDXQL-DTORHVGOSA-N
- SMILES: C(NC[C@@H]1C[C@H](Br)C1)(=O)CC(C)C
Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377054-0.05g |
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide |
2137066-31-8 | 0.05g |
$2254.0 | 2023-05-24 | ||
| Enamine | EN300-377054-0.1g |
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide |
2137066-31-8 | 0.1g |
$2361.0 | 2023-05-24 | ||
| Enamine | EN300-377054-0.25g |
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide |
2137066-31-8 | 0.25g |
$2468.0 | 2023-05-24 | ||
| Enamine | EN300-377054-0.5g |
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide |
2137066-31-8 | 0.5g |
$2576.0 | 2023-05-24 | ||
| Enamine | EN300-377054-1.0g |
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide |
2137066-31-8 | 1g |
$2683.0 | 2023-05-24 | ||
| Enamine | EN300-377054-2.5g |
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide |
2137066-31-8 | 2.5g |
$5258.0 | 2023-05-24 | ||
| Enamine | EN300-377054-5.0g |
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide |
2137066-31-8 | 5g |
$7780.0 | 2023-05-24 | ||
| Enamine | EN300-377054-10.0g |
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide |
2137066-31-8 | 10g |
$11537.0 | 2023-05-24 |
Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl-
Research Brief on Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- (CAS: 2137066-31-8)
The compound Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- (CAS: 2137066-31-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl-. The presence of a cis-3-bromocyclobutyl moiety introduces steric and electronic complexities, which have been addressed through advanced catalytic methods and stereoselective transformations. Researchers have reported successful synthesis routes that yield high purity and enantiomeric excess, making this compound a viable candidate for further pharmacological evaluation.
In terms of biological activity, preliminary in vitro studies have demonstrated that Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- exhibits promising interactions with specific protein targets involved in inflammatory pathways. Molecular docking simulations suggest that the bromocyclobutyl group plays a critical role in binding affinity, while the butanamide backbone contributes to stability and solubility. These findings position the compound as a potential lead for developing novel anti-inflammatory agents.
Further investigations into the pharmacokinetic properties of Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- have revealed favorable absorption and distribution profiles in animal models. The compound's metabolic stability and low toxicity underscore its potential for clinical translation. However, challenges such as optimizing bioavailability and minimizing off-target effects remain areas of active research.
In conclusion, Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- (CAS: 2137066-31-8) represents a promising scaffold for drug discovery, with ongoing studies aimed at elucidating its full therapeutic potential. Future research directions include structure-activity relationship (SAR) studies, in vivo efficacy testing, and the development of derivatives to enhance its pharmacological properties.
2137066-31-8 (Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)